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Compound of Interest

Compound Name: Arabinothalictoside

Cat. No.: B1247370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of Arabinothalictoside, a

nitroethylphenol glycoside, and its related compounds. It covers the chemical properties,

biological activities, and detailed experimental methodologies for its isolation and potential

screening. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to Arabinothalictoside
Arabinothalictoside is a natural compound that has been isolated from the tuber of Sagittaria

trifolia L., a plant used in traditional medicine. Its chemical structure, as elucidated by

Yoshikawa et al. (1996), reveals a nitroethylphenol aglycone linked to a disaccharide moiety.

While research on Arabinothalictoside itself is limited, the family of phenolic glycosides to

which it belongs is known for a wide range of biological activities.

Chemical Properties of Arabinothalictoside
Arabinothalictoside is characterized by the following chemical properties:
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Property Value Source

Molecular Formula C19H27NO12 PubChem CID 10718822

Molecular Weight 461.4 g/mol PubChem CID 10718822

IUPAC Name

(2S,3R,4S,5S,6R)-2-[4-(2-

nitroethyl)phenoxy]-6-

[[(2S,3R,4S,5S)-3,4,5-

trihydroxyoxan-2-

yl]oxymethyl]oxane-3,4,5-triol

PubChem CID 10718822

Canonical SMILES

C1--INVALID-LINK--

OC[C@@H]2--INVALID-LINK--

OC3=CC=C(C=C3)CC--

INVALID-LINK--

[O-])O)O)O)O)O">C@@HO

PubChem CID 10718822

Source Organism Sagittaria trifolia L. (tuber) [1]

Biological Activities of Arabinothalictoside and Co-
isolated Compounds
The primary literature describing the isolation of Arabinothalictoside also reported the

biological activity of several co-isolated diterpenes: trifoliones A, B, C, and D. These

compounds were found to inhibit histamine release from rat mast cells.[1][2]

It is important to note that the available scientific literature, including the original isolation paper

by Yoshikawa et al. (1996), does not explicitly report any biological activity for

Arabinothalictoside itself. Further research is required to determine its pharmacological

profile.

The table below summarizes the reported biological activity of the co-isolated diterpenes.
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Compound
Biological
Activity

Assay Inducer IC50 (µM) Source

Trifolione A

Inhibition of

histamine

release

Rat Mast

Cells

Compound

48/80
28.6 [1][2]

Trifolione A

Inhibition of

histamine

release

Rat Mast

Cells

Calcium

Ionophore A-

23187

>100 [1][2]

Trifolione B

Inhibition of

histamine

release

Rat Mast

Cells

Compound

48/80
14.3 [1][2]

Trifolione B

Inhibition of

histamine

release

Rat Mast

Cells

Calcium

Ionophore A-

23187

>100 [1][2]

Trifolione C

Inhibition of

histamine

release

Rat Mast

Cells

Compound

48/80
57.1 [1][2]

Trifolione C

Inhibition of

histamine

release

Rat Mast

Cells

Calcium

Ionophore A-

23187

>100 [1][2]

Trifolione D

Inhibition of

histamine

release

Rat Mast

Cells

Compound

48/80
28.6 [1][2]

Trifolione D

Inhibition of

histamine

release

Rat Mast

Cells

Calcium

Ionophore A-

23187

>100 [1][2]

Experimental Protocols
This section provides detailed methodologies for the isolation of Arabinothalictoside and for

conducting a histamine release assay, based on the procedures described in the literature for

similar compounds and assays.
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Isolation of Arabinothalictoside from Sagittaria trifolia
Tubers
This protocol is based on the general methods for isolating glycosides from plant materials.[3]

[4]
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Extraction

Solvent Partitioning

Chromatographic Separation

Structure Elucidation

Fresh tubers of Sagittaria trifolia L.

Cut into small pieces and air-dry

Extract with Methanol (MeOH) at room temperature

Concentrate the MeOH extract under reduced pressure

Suspend the concentrated extract in H2O

Partition successively with n-hexane, CHCl3, and EtOAc

Collect the H2O-soluble portion

Subject the H2O-soluble portion to Diaion HP-20 column chromatography

Elute with a gradient of H2O to MeOH

Collect and pool fractions containing glycosides

Further purify using silica gel column chromatography

Elute with a CHCl3-MeOH-H2O solvent system

Perform repeated preparative HPLC to isolate pure Arabinothalictoside

Analyze by NMR (1H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS)

Click to download full resolution via product page

Caption: General workflow for the isolation of Arabinothalictoside.
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Methodology:

Plant Material Preparation: Fresh tubers of Sagittaria trifolia L. are collected, washed, cut

into small pieces, and air-dried.

Extraction: The dried plant material is extracted with methanol (MeOH) at room temperature.

The extraction is typically repeated multiple times to ensure complete extraction of the

compounds.

Concentration: The combined methanolic extracts are concentrated under reduced pressure

to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and then partitioned

successively with solvents of increasing polarity, such as n-hexane, chloroform (CHCl3), and

ethyl acetate (EtOAc), to remove lipids and other non-polar compounds. The water-soluble

portion, which contains the polar glycosides, is retained.

Column Chromatography (Initial Separation): The water-soluble fraction is subjected to

column chromatography on a non-polar resin, such as Diaion HP-20. The column is eluted

with a stepwise gradient of water to methanol. Fractions are collected and monitored by thin-

layer chromatography (TLC).

Column Chromatography (Further Purification): Fractions containing the desired glycosides

are pooled and further purified by silica gel column chromatography using a solvent system

such as a mixture of chloroform, methanol, and water.

High-Performance Liquid Chromatography (HPLC): Final purification to obtain pure

Arabinothalictoside is achieved by repeated preparative HPLC.

Structure Elucidation: The structure of the isolated compound is determined by spectroscopic

methods, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Histamine Release Inhibition Assay from Rat Peritoneal
Mast Cells
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This protocol is based on the methods described for testing the inhibitory effects of natural

products on histamine release induced by compound 48/80.[5]
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Mast Cell Preparation

Histamine Release Assay

Histamine Quantification

Isolate peritoneal cells from rats

Wash cells with Tyrode's buffer

Purify mast cells by centrifugation over a density gradient (e.g., Percoll)

Resuspend purified mast cells in Tyrode's buffer

Pre-incubate mast cells with Arabinothalictoside (or control)

Induce histamine release with Compound 48/80

Stop the reaction by placing on ice

Centrifuge to separate supernatant from cell pellet

Collect the supernatant

Quantify histamine in the supernatant using a fluorometric assay or ELISA

Calculate the percentage of histamine release inhibition
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Potential Mast Cell Degranulation Signaling

Compound 48/80

G-protein coupled receptor

Phospholipase C (PLC)

Inositol trisphosphate (IP3) Diacylglycerol (DAG)

Endoplasmic Reticulum Protein Kinase C (PKC)

Ca2+ release

Histamine Release (Degranulation)

Potential site of action for
Arabinothalictoside analogs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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